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Compound of Interest

Compound Name: 4-Bromo-1-butanol-d8

Cat. No.: B157970 Get Quote

Technical Guide: 4-Bromo-1-butanol-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the deuterated compound 4-Bromo-1-
butanol-d8, a labeled analog of 4-Bromo-1-butanol. Deuterated compounds are critical in drug

development and metabolic studies, serving as internal standards for analytical quantification

and as tracers to elucidate metabolic pathways.

Core Data
The key identifiers for 4-Bromo-1-butanol-d8 are its CAS (Chemical Abstracts Service)

number and molecular weight. These are fundamental for procurement, regulatory

documentation, and experimental design.

Parameter Value

CAS Number 136091-68-4[1][2]

Molecular Formula C4HD8BrO[1][3]

Molecular Weight 161.07 g/mol [1][3]

Unlabeled CAS Number 33036-62-3[2][4]
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Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the use of

4-Bromo-1-butanol-d8 typically falls under the following methodologies:

Internal Standard for Quantitative Analysis: In techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), a

known quantity of 4-Bromo-1-butanol-d8 is added to a sample. Due to its similar chemical

properties to the non-deuterated analyte and its distinct mass, it allows for precise

quantification of the target molecule.

Metabolic Tracer Studies: 4-Bromo-1-butanol-d8 can be introduced into a biological system

to track the metabolic fate of 4-Bromo-1-butanol. The deuterium labeling allows for the

differentiation of the administered compound and its metabolites from endogenous

molecules.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name and its key

identifiers.

Chemical Identifier Relationship

4-Bromo-1-butanol-d8

CAS: 136091-68-4has CAS Number

MW: 161.07

has Molecular Weight

Click to download full resolution via product page

Caption: Relationship between compound and its identifiers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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